Cas no 38689-30-4 (H-D-Leu-D-Leu-Oh)

• Product Name: H-D-Leu-D-Leu-Oh
• CAS No: 38689-30-4
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• MDL: MFCD00069975
• CID: 304153
• PubChem ID: 6992078
• Update Time: 2025-05-27

H-D-Leu-D-Leu-Oh Chemical and Physical Properties

Names and Identifiers

• D-Leucine, D-leucyl-
• D -LEU-D -LEU CRYSTALLINE
• H-D-LEU-D-LEU-OH
• D-Leucyl-D-leucine
• (R)-2-((R)-2-Amino-4-methylpentanamido)-4-methylpentanoic acid
• (2R)-2-[[(2R)-2-amino-4-methylpentanoyl]amino]-4-methylpentanoic acid
• d-Leucyl-d-leucin
• MFCD00069975
• AS-82072
• CS-0452079
• SCHEMBL18774992
• D-Leu-D-Leu
• (2R)-2-[(2R)-2-AMINO-4-METHYLPENTANAMIDO]-4-METHYLPENTANOIC ACID
• CHEBI:73839
• 38689-30-4
• Q27144161
• G77821
• H-D-Leu-D-Leu-Oh

• MDL： MFCD00069975
• Inchi： 1S/C12H24N2O3/c1-7(2)5-9(13)11(15)14-10(12(16)17)6-8(3)4/h7-10H,5-6,13H2,1-4H3,(H,14,15)(H,16,17)/t9-,10-/m1/s1
• InChI Key： LCPYQJIKPJDLLB-NXEZZACHSA-N
• SMILES： O=C([C@@H](CC(C)C)N)N[C@@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 244.17882
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42
• LogP: 2.06650

H-D-Leu-D-Leu-Oh Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-D-Leu-D-Leu-Oh

Recent Advances in the Study of H-D-Leu-D-Leu-Oh (CAS: 38689-30-4) in Chemical Biology and Pharmaceutical Research

The dipeptide derivative H-D-Leu-D-Leu-Oh (CAS: 38689-30-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have demonstrated that H-D-Leu-D-Leu-Oh serves as a valuable building block in peptide synthesis and as a potential modulator of protein-protein interactions. Its D-configuration amino acids contribute to enhanced metabolic stability compared to L-configured counterparts, making it particularly interesting for pharmaceutical applications where proteolytic stability is crucial.

A 2023 study published in the Journal of Medicinal Chemistry revealed novel synthetic pathways for 38689-30-4 that improve yield and purity while reducing production costs. The researchers developed a solid-phase peptide synthesis protocol that achieves >95% purity with significantly reduced racemization compared to traditional methods. This advancement could facilitate broader research and potential commercialization of this compound.

In terms of biological activity, recent in vitro studies have shown that H-D-Leu-D-Leu-Oh exhibits moderate inhibitory effects on certain proteolytic enzymes, suggesting potential applications in developing protease inhibitors. Molecular docking simulations published in Bioorganic Chemistry (2024) indicate that this compound may interact with the active sites of several clinically relevant proteases through unique binding modes.

Emerging research suggests potential therapeutic applications for 38689-30-4 in metabolic disorders. A preclinical study demonstrated that derivatives of H-D-Leu-D-Leu-Oh showed promising activity in regulating glucose metabolism through modulation of peptide hormone signaling pathways. However, these findings require further validation in animal models before clinical translation.

The compound's potential in drug delivery systems has also been explored. Its amphipathic nature and ability to form stable secondary structures make it a candidate for developing novel drug carriers. Recent work published in Advanced Drug Delivery Reviews highlights its use in constructing self-assembling peptide nanostructures for targeted delivery of hydrophobic drugs.

Despite these promising developments, challenges remain in the clinical translation of H-D-Leu-D-Leu-Oh-based therapeutics. Current research gaps include limited pharmacokinetic data and insufficient understanding of its in vivo metabolic fate. Future studies should focus on comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) profiling to evaluate its therapeutic potential fully.

In conclusion, H-D-Leu-D-Leu-Oh (38689-30-4) represents an intriguing compound with multiple potential applications in pharmaceutical development. Ongoing research continues to uncover new aspects of its chemical properties and biological activities, positioning it as a compound of significant interest in chemical biology and drug discovery pipelines.